Cas no 63131-29-3 (Methyl 4-fluorobenzoylacetate)

Methyl 4-fluorobenzoylacetate structure
Methyl 4-fluorobenzoylacetate structure
Product Name:Methyl 4-fluorobenzoylacetate
CAS No:63131-29-3
MF:C10H9FO3
MW:196.175066709518
MDL:MFCD00000355
CID:90213
PubChem ID:579425
Update Time:2025-04-19

Methyl 4-fluorobenzoylacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-fluorobenzoylacetate
    • 3-(4-FLUORO-PHENYL)-3-OXO-PROPIONIC ACID METHYL ESTER
    • 4-FLUOROBENZOYLACETIC ACID METHYL ESTER
    • METHYL 3-(4-FLUOROPHENYL)-3-OXOPROPIONATE
    • 3-(4-fluorophenyl)-3-oxopropionic aicd methyl ester
    • 3-(p-Fluorophenyl)-3-oxopropionic acid methyl ester
    • Methyl 3-(4-fluorophenyl)-3-oxopropanoate
    • (4-Fluorobenzoyl)acetic Acid Methyl Ester
    • 3-(4-Fluorophenyl)-3-oxopropionic Acid Methyl Ester
    • Methyl p-fluorobenzoylacetate
    • Methyl p-fluorobenzoyl acetate
    • methyl 4'-fluorobenzoylacetate
    • HGLVYXXPRSNKQN-UHFFFAOYSA-N
    • Benzenepropanoic acid, 4-fluoro-beta-oxo-, methyl ester
    • Benzenepropanoic acid, 4-fluoro-.beta.-oxo-, methyl ester
    • Methyl
    • MDL： MFCD00000355
    • Inchi： 1S/C10H9FO3/c1-14-10(13)6-9(12)7-2-4-8(11)5-3-7/h2-5H,6H2,1H3
    • InChI Key： HGLVYXXPRSNKQN-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)C(CC(=O)OC)=O
    • BRN： 3050469

Computed Properties

  • Exact Mass: 196.05400
  • Monoisotopic Mass: 196.053572
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: Liquid
  • Density: 1.228 g/mL at 25 °C(lit.)
  • Boiling Point: 91°C/5mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.521(lit.)
  • PSA: 43.37000
  • LogP: 1.57150
  • Solubility: Not determined

Methyl 4-fluorobenzoylacetate Security Information

Methyl 4-fluorobenzoylacetate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Methyl 4-fluorobenzoylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM243536-100g
Methyl 4-fluorobenzoylacetate
 63131-29-3 95+%
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 $426 2021-06-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F119344-25g
Methyl 4-fluorobenzoylacetate
 63131-29-3 98%
25g
 ¥817.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F119344-5g
Methyl 4-fluorobenzoylacetate
 63131-29-3 98%
5g
 ¥274.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F119344-10g
Methyl 4-fluorobenzoylacetate
 63131-29-3 98%
10g
 ¥438.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F119344-1g
Methyl 4-fluorobenzoylacetate
 63131-29-3 98%
1g
 ¥267.90 2023-09-03
Alichem
A013034652-100g
Methyl (4-fluorobenzoyl)acetate
 63131-29-3 98%
100g
 $357.51 2023-09-01
Apollo Scientific
PC5865-1g
Methyl 3-(4-fluorophenyl)-3-oxopropanoate
 63131-29-3 94%
1g
 £15.00 2025-02-21
Apollo Scientific
PC5865-5g
Methyl 3-(4-fluorophenyl)-3-oxopropanoate
 63131-29-3 94%
5g
 £20.00 2025-02-21
Apollo Scientific
PC5865-25g
Methyl 3-(4-fluorophenyl)-3-oxopropanoate
 63131-29-3 94%
25g
 £49.00 2025-02-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R010592-1g
Methyl 4-fluorobenzoylacetate
 63131-29-3 97%
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 ￥30 2024-05-22

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